![molecular formula C13H18N2O4S B248356 1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine](/img/structure/B248356.png)
1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine
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Overview
Description
1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine, also known as MBP, is a compound that has gained attention in scientific research due to its potential therapeutic applications. MBP is a piperazine derivative that has been synthesized and studied for its ability to modulate certain cellular processes. In
Scientific Research Applications
1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has demonstrated that this compound can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Mechanism of Action
The mechanism of action of 1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine is not fully understood, but it is believed to modulate certain cellular processes such as apoptosis, angiogenesis, and inflammation. This compound has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 and matrix metalloproteinases, which are involved in these processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis, leading to the inhibition of cancer cell growth. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines, leading to a reduction in inflammation. In neurological disorders, this compound has been shown to reduce oxidative stress and inflammation, leading to neuroprotection.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine in lab experiments is its relatively simple synthesis method, which allows for easy scaling up of quantities. Another advantage is its potential therapeutic applications in various diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for 1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine research. One direction is to further elucidate its mechanism of action, which could lead to the development of more targeted therapies. Another direction is to explore its potential therapeutic applications in other diseases such as cardiovascular disease and metabolic disorders. Additionally, the development of more potent and selective this compound derivatives could lead to more effective therapies.
Synthesis Methods
The synthesis of 1-(4-Methoxybenzoyl)-4-(methylsulfonyl)piperazine involves the reaction of 4-methoxybenzoyl chloride with N-methylpiperazine in the presence of a base such as sodium hydride. The resulting product is then treated with methylsulfonyl chloride to form this compound. The synthesis of this compound is a relatively simple process that can be easily scaled up for larger quantities.
Properties
Molecular Formula |
C13H18N2O4S |
---|---|
Molecular Weight |
298.36 g/mol |
IUPAC Name |
(4-methoxyphenyl)-(4-methylsulfonylpiperazin-1-yl)methanone |
InChI |
InChI=1S/C13H18N2O4S/c1-19-12-5-3-11(4-6-12)13(16)14-7-9-15(10-8-14)20(2,17)18/h3-6H,7-10H2,1-2H3 |
InChI Key |
XKJXSCUEBVSEOH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)C |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)C |
Origin of Product |
United States |
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